![molecular formula C17H23N7O2 B5588433 N,N,2-trimethyl-6-{4-[(2-pyrimidinyloxy)acetyl]-1-piperazinyl}-4-pyrimidinamine](/img/structure/B5588433.png)
N,N,2-trimethyl-6-{4-[(2-pyrimidinyloxy)acetyl]-1-piperazinyl}-4-pyrimidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is part of a broader class of chemicals known for their versatile chemical and pharmacological properties. Research has explored various derivatives within this category, focusing on their synthesis, molecular structure, chemical reactions, and properties. Notably, the compound's unique structure contributes to its significance in scientific studies, especially concerning its biological activity and potential applications in medicinal chemistry.
Synthesis Analysis
The synthesis of N,N,2-trimethyl-6-{4-[(2-pyrimidinyloxy)acetyl]-1-piperazinyl}-4-pyrimidinamine and its derivatives typically involves multi-step chemical processes. These processes may include reactions such as nucleophilic substitution, palladium-catalyzed coupling, or electrophilic fluorination, depending on the specific structural modifications being targeted. For instance, Śladowska et al. (1996) and Mallesha et al. (2012) describe the synthesis of related compounds by employing strategies that allow for the introduction of various functional groups, enhancing the compound's diversity and potential biological activities (Śladowska et al., 1996); (Mallesha et al., 2012).
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyrimidinamine core, substituted with various groups that significantly influence its physical and chemical properties. Studies involving X-ray crystallography or NMR spectroscopy have been instrumental in elucidating the compound's precise structure, including its conformation and the nature of its intramolecular interactions. For example, Al-Omary et al. (2014) discussed the structural aspects of similar compounds, highlighting the impact of substituents on the overall molecular conformation (Al-Omary et al., 2014).
Chemical Reactions and Properties
The compound's reactivity is influenced by its functional groups, which can undergo various chemical reactions, including alkylation, acylation, and nucleophilic substitution. These reactions are crucial for modifying the compound's structure to enhance its biological activity or to study its mechanism of action. The study by Makarov et al. (1994) presents examples of reactions involving similar compounds, demonstrating the versatility of the pyrimidinamine scaffold in chemical synthesis (Makarov et al., 1994).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[4-[6-(dimethylamino)-2-methylpyrimidin-4-yl]piperazin-1-yl]-2-pyrimidin-2-yloxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N7O2/c1-13-20-14(22(2)3)11-15(21-13)23-7-9-24(10-8-23)16(25)12-26-17-18-5-4-6-19-17/h4-6,11H,7-10,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COWSAVCWRBVTFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N(C)C)N2CCN(CC2)C(=O)COC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(6-(Dimethylamino)-2-methylpyrimidin-4-yl)piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.